3-(4-bromophenyl)-6-(3-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-(4-bromophenyl)-6-[[3-(trifluoromethyl)phenyl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C18H11BrF3N5O/c19-13-4-6-14(7-5-13)27-16-15(24-25-27)17(28)26(10-23-16)9-11-2-1-3-12(8-11)18(20,21)22/h1-8,10H,9H2
• InChI Key: GSXOVFQWUUOMJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Br
• Molecular Formula: C18H11BrF3N5O
• Molecular Weight: 450.2 g/mol

Description

3-(4-bromophenyl)-6-(3-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C18H11BrF3N5O and its molecular weight is 450.219. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Structural Analysis :Compounds similar to 3-(4-bromophenyl)-6-(3-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one have been synthesized through various chemical processes, demonstrating the versatility of such compounds in chemical synthesis. For instance, triazolopyrimidine compounds were prepared by nitrosative cyclization and subjected to regioselective alkylation, showing variation in regioselectivity with the size and shape of alkylating agents and reaction temperature (Islam, Ashida, & Nagamatsu, 2008). Additionally, similar compounds have been synthesized through a solution-phase parallel synthetic method, involving aza-Wittig reaction and subsequent reaction with various amines and alcohols in a parallel fashion (Sun, Chen, & Yang, 2011).

Crystal Structure and Design :The crystal structure of compounds akin to this compound has been determined, revealing their molecular configuration and laying the groundwork for further studies on their potential applications. For instance, the crystal structure of a related compound, 3-benzyl-5-cyclohexylamino-6-phenyl-3,6-dihydro-1,2,3-triazolo[4,5-d]pyrimidin-7-one, was analyzed, showing the coplanarity of ring atoms in the triazolopyrimidinone moiety (Zhao Jun, 2005).

Biological and Pharmacological Applications

Antiasthmatic Potential :Triazolopyrimidines, a category that includes the chemical , have shown potential as mediator release inhibitors, indicating their utility in treating asthma. A study on 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines revealed their activity as mediator release inhibitors in the human basophil histamine release assay, with certain compounds identified for further pharmacological study (Medwid et al., 1990).

Antiviral and Antitumor Activities :Derivatives of triazolopyrimidines have been synthesized and evaluated for their antiviral and antitumor activities. The synthesis of new pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones and their evaluation against various microorganisms demonstrated excellent activity, highlighting the potential of these compounds in antiviral and antitumor applications (Farghaly & Hassaneen, 2013). Additionally, a facile synthesis of 2H-[1,2,3]triazolo[4,5-d]pyrimidines and their evaluation for antiviral and antitumor activities in vitro further underlines their potential in medical applications (Islam & Nagamatsu, 2006).